[3-[(3-Bromophenyl)methyl]azetidin-1-yl]-(1-methylpyrazol-3-yl)methanone

• IUPAC Name: [3-[(3-bromophenyl)methyl]azetidin-1-yl]-(1-methylpyrazol-3-yl)methanone
• InChI: InChI=1S/C15H16BrN3O/c1-18-6-5-14(17-18)15(20)19-9-12(10-19)7-11-3-2-4-13(16)8-11/h2-6,8,12H,7,9-10H2,1H3
• InChI Key: BRYJYMFOKYARJY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C(=O)N2CC(C2)CC3=CC(=CC=C3)Br
• Molecular Formula: C15H16BrN3O
• Molecular Weight: 334.21 g/mol

Description

[3-[(3-Bromophenyl)methyl]azetidin-1-yl]-(1-methylpyrazol-3-yl)methanone is a synthetic organic compound that has garnered interest in various fields of scientific research

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [3-[(3-Bromophenyl)methyl]azetidin-1-yl]-(1-methylpyrazol-3-yl)methanone typically involves multi-step organic reactions. One common synthetic route starts with the bromination of benzyl chloride to obtain 3-bromobenzyl chloride. This intermediate is then reacted with azetidine under basic conditions to form the azetidin-1-yl derivative. The final step involves the coupling of this intermediate with 1-methylpyrazole-3-carboxylic acid under dehydrating conditions to yield the target compound.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity. Continuous flow chemistry and automated synthesis platforms could also be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

[3-[(3-Bromophenyl)methyl]azetidin-1-yl]-(1-methylpyrazol-3-yl)methanone can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom on the phenyl ring can be substituted with different nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to modify the functional groups, potentially altering its chemical properties and reactivity.

Coupling Reactions: The azetidine and pyrazole moieties can participate in coupling reactions to form more complex structures.

Common Reagents and Conditions

Substitution: Nucleophiles like sodium azide or potassium thiolate in polar aprotic solvents.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various derivatives with different functional groups replacing the bromine atom.

Scientific Research Applications

Chemistry

In chemistry, [3-[(3-Bromophenyl)methyl]azetidin-1-yl]-(1-methylpyrazol-3-yl)methanone is used as a building block for synthesizing more complex molecules

Biology and Medicine

In biological and medicinal research, this compound is investigated for its potential as a pharmacophore. Its structural features make it a candidate for drug development, particularly in targeting specific enzymes or receptors involved in disease pathways. Studies may focus on its efficacy, selectivity, and pharmacokinetic properties.

Industry

In the industrial sector, [3-[(3-Bromophenyl)methyl]azetidin-1-yl]-(1-methylpyrazol-3-yl)methanone could be used in the development of new materials with specific properties, such as polymers or coatings. Its reactivity and functional groups allow for the creation of materials with tailored characteristics.

Mechanism of Action

The mechanism of action of [3-[(3-Bromophenyl)methyl]azetidin-1-yl]-(1-methylpyrazol-3-yl)methanone depends on its application. In medicinal chemistry, it may act by binding to specific molecular targets, such as enzymes or receptors, thereby modulating their activity. The azetidine and pyrazole rings can interact with biological macromolecules, influencing their function and leading to therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

• 3-(Trifluoromethyl)benzylamine
• 2,2’-Bipyridyl
• tert-Butylamine

Uniqueness

Compared to similar compounds, [3-[(3-Bromophenyl)methyl]azetidin-1-yl]-(1-methylpyrazol-3-yl)methanone stands out due to its combination of a bromophenyl group, an azetidine ring, and a pyrazole moiety. This unique structure provides distinct chemical and biological properties, making it a valuable compound for various research applications.